1-Cyclopropyl-1H-pyrazol-4-amine
Cat. No. B597625
Key on ui cas rn:
1240567-18-3
M. Wt: 123.159
InChI Key: KMSWFVSXBMWVIT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09249123B2
Procedure details
A 250-mL Parr reactor bottle was purged with nitrogen and charged with 10% palladium on carbon (50% wet, 117 mg dry weight) and a solution of 109a (500 mg, 6.73 mmol) in ethanol (36 mL). The bottle was attached to a Parr hydrogenator, evacuated, charged with hydrogen gas to a pressure of 50 psi and shaken for 2 h. After this time, the hydrogen was evacuated, and nitrogen was charged into the bottle. Celite 521 (1.00 g) was added, and the mixture was filtered through a pad of Celite 521. The filter cake was washed with ethanol (2×25 mL), and the combined filtrates were concentrated to dryness under reduced pressure to afford a 94% yield of 109b (378 mg) as a purple oil: 1H NMR (300 MHz, CDCl3) δ 7.13 (s, 1H), 7.07 (s, 1H), 3.47 (m, 1H), 2.87 (br s, 2H), 0.96 (m, 4H); MS (ESI+) m/z 124.1 (M+H).
Identifiers
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REACTION_CXSMILES
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[CH:1]1([N:4]2[CH:8]=[C:7]([N+:9]([O-])=O)[CH:6]=[N:5]2)[CH2:3][CH2:2]1>C(O)C>[CH:1]1([N:4]2[CH:8]=[C:7]([NH2:9])[CH:6]=[N:5]2)[CH2:3][CH2:2]1
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Inputs
Conditions
Stirring
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Type
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CUSTOM
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|
Details
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shaken for 2 h
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|
Rate
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UNSPECIFIED
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|
RPM
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0
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Other
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Conditions are dynamic
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1
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|
Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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|
Details
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A 250-mL Parr reactor bottle was purged with nitrogen
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ADDITION
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Type
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ADDITION
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|
Details
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charged with 10% palladium on carbon (50% wet, 117 mg dry weight)
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
evacuated
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ADDITION
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Type
|
ADDITION
|
|
Details
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charged with hydrogen gas to a pressure of 50 psi
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CUSTOM
|
Type
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CUSTOM
|
|
Details
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After this time, the hydrogen was evacuated
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ADDITION
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Type
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ADDITION
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|
Details
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nitrogen was charged into the bottle
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ADDITION
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Type
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ADDITION
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|
Details
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Celite 521 (1.00 g) was added
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FILTRATION
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Type
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FILTRATION
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|
Details
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the mixture was filtered through a pad of Celite 521
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WASH
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Type
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WASH
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|
Details
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The filter cake was washed with ethanol (2×25 mL)
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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the combined filtrates were concentrated to dryness under reduced pressure
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Outcomes
Product
Details
Reaction Time |
2 h |
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Name
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|
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Type
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product
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|
Smiles
|
C1(CC1)N1N=CC(=C1)N
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 378 mg | |
| YIELD: PERCENTYIELD | 94% | |
| YIELD: CALCULATEDPERCENTYIELD | 45.6% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
